Cas no 139181-28-5 ([1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine,2-(2-furanyl)-5-(methylsulfonyl)-)

• Product Name: [1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine,2-(2-furanyl)-5-(methylsulfonyl)-
• CAS No: 139181-28-5
• MF: C₉H₈N₆O₃S
• MW: 280.2632188797
• MDL: MFCD00915321
• CID: 1272970
• PubChem ID: 9970882
• Update Time: 2025-10-18

[1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine,2-(2-furanyl)-5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine,2-(2-furanyl)-5-(methylsulfonyl)-
• 7-amino-2-(2-furyl)-5-methylsulphonyl-[1,2,4]triazolo[1,5-a] [1,3,5]triazine
• L007560
• A936957
• MFCD00915321
• AS-80272
• SCHEMBL3545006
• GADARANMSDTFBO-UHFFFAOYSA-N
• SY056657
• 7-amino-2-(2-furyl)-5-methylsulphonyl[1,2,4]triazolo[1,5-a][1,3,5]triazine
• 2-furan-2-yl-5-methanesulfonyl-[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-ylamine
• 2-(furan-2-yl)-5-methylsulfonyl-[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine
• AC8018
• 7-amino-2-(2-furyl)-5-methylsulphonyl-[1,2,4]triazolo[1,5-a][1,3,5]triazine
• 2-(furan-2-yl)-5-(methylsulfonyl)-[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine
• 2-(furan-2-yl)-5-methanesulfonyl-[1,2,4]triazolo[1,5-a][1,3,5]triazin-7-amine
• DB-325598
• [1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine, 2-(2-furanyl)-5-(methylsulfonyl)-
• 7-Amino-2-(2-furyl)-5-(methylsulfonyl)-[1,2,4]triazolo[1,5-a][1,3,5]triazine
• 139181-28-5

• MDL： MFCD00915321
• Inchi： 1S/C9H8N6O3S/c1-19(16,17)9-12-7(10)15-8(13-9)11-6(14-15)5-3-2-4-18-5/h2-4H,1H3,(H2,10,11,12,13,14)
• InChI Key： GADARANMSDTFBO-UHFFFAOYSA-N
• SMILES： S(C)(C1N=C(N)N2C(=NC(C3=CC=CO3)=N2)N=1)(=O)=O

Computed Properties

• Exact Mass: 280.03804
• Monoisotopic Mass: 280.03785931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 129.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on [1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine,2-(2-furanyl)-5-(methylsulfonyl)-

Introduction to [1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine, 2-(2-furanyl)-5-(methylsulfonyl)- (CAS No. 139181-28-5)

[1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine, 2-(2-furanyl)-5-(methylsulfonyl)- (CAS No. 139181-28-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of [1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine, 2-(2-furanyl)-5-(methylsulfonyl)- is composed of a triazolotriazine core substituted with a furan ring and a methylsulfonyl group. These functional groups contribute to the compound's stability and reactivity, which are crucial for its pharmacological properties. The triazolotriazine scaffold is known for its ability to form hydrogen bonds and π-stacking interactions, enhancing its binding affinity to biological targets.

Recent studies have highlighted the potential of [1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine, 2-(2-furanyl)-5-(methylsulfonyl)- in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes effectively.

In addition to its anti-inflammatory properties, [1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine, 2-(2-furanyl)-5-(methylsulfonyl)- has also shown promise as an antitumor agent. Studies conducted by the National Cancer Institute have demonstrated that this compound can induce apoptosis in cancer cells through the modulation of cell signaling pathways. The ability to selectively target cancer cells while sparing healthy tissues makes it an attractive candidate for further development in oncology.

The pharmacokinetic profile of [1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine, 2-(2-furanyl)-5-(methylsulfonyl)- has been extensively studied to understand its bioavailability and metabolism. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the drug can be effectively delivered to the target site and maintain therapeutic concentrations over an extended period.

To further enhance its therapeutic potential, researchers have explored various prodrug strategies to improve the solubility and stability of [1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine, 2-(2-furanyl)-5-(methylsulfonyl)-. Prodrugs are inactive derivatives that are converted into the active drug form in vivo through enzymatic or chemical processes. This approach can enhance the drug's absorption and reduce side effects associated with poor solubility or instability.

Clinical trials are currently underway to evaluate the safety and efficacy of [1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine, 2-(2-furanyl)-5-(methylsulfonyl)- in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion,[1，2，4]Triazolo[1，5-a][1，3，5]triazin-7-amine， 2-(2-furanyl)-5-(methylsulfonyl)- (CAS No. 139181-28-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.